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Compound of Interest

Compound Name: 7-Hydroxy-1-tetralone

Cat. No.: B1583441 Get Quote

For Immediate Release – This document provides essential safety and logistical information for

the proper disposal of 7-Hydroxy-1-tetralone, ensuring the safety of laboratory personnel and

compliance with environmental regulations. The following procedures are intended for

researchers, scientists, and drug development professionals.

Safety and Handling Precautions
Before handling 7-Hydroxy-1-tetralone, it is crucial to consult the Safety Data Sheet (SDS)

and be familiar with its hazard profile. Personal Protective Equipment (PPE), including

chemical-resistant gloves, safety goggles, and a lab coat, should be worn at all times. All

handling of this compound should be performed in a well-ventilated area, preferably within a

chemical fume hood.

Quantitative Hazard Classification
The following table summarizes the GHS hazard classifications for 7-Hydroxy-1-tetralone.[1]

This information is critical for the correct labeling of waste containers.
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GHS Hazard
Classification

Code Description Pictogram

Acute toxicity, oral H302 Harmful if swallowed

Skin

corrosion/irritation
H315 Causes skin irritation

Sensitization, Skin H317
May cause an allergic

skin reaction

Serious eye

damage/eye irritation
H319

Causes serious eye

irritation

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

H335
May cause respiratory

irritation

Experimental Disposal Protocol
The proper disposal of 7-Hydroxy-1-tetralone must be carried out in accordance with

institutional and local regulations. The following is a general step-by-step guide:

Waste Segregation: It is critical to segregate chemical waste. 7-Hydroxy-1-tetralone waste

should be collected in a designated container for non-halogenated organic solids or

solutions, separate from other waste streams.

Containerization:

Use a chemically compatible, leak-proof container with a secure screw-top lid. Glass or

high-density polyethylene (HDPE) containers are generally suitable.

The container must be clearly labeled with "Hazardous Waste," the full chemical name "7-
Hydroxy-1-tetralone," and the appropriate hazard pictograms as detailed in the table

above.

Waste Collection:
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Solid Waste: Carefully transfer the solid 7-Hydroxy-1-tetralone into the labeled waste

container using a dedicated scoop or spatula.

Liquid Waste: If 7-Hydroxy-1-tetralone is in a solution, carefully pour the liquid into the

designated hazardous waste container, using a funnel to prevent spills.

Do not overfill the container; leave at least 10% headspace to allow for expansion.

Storage: Store the sealed waste container in a designated and secure satellite accumulation

area within the laboratory. This area should be away from incompatible materials and

general laboratory traffic.

Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor. Do not dispose of 7-Hydroxy-1-tetralone down the drain or in the

regular trash.

Disposal Workflow

Start: 
 7-Hydroxy-1-tetralone Waste Generated

Step 1:
 Segregate Waste 

 (Non-Halogenated Organic)

Step 2:
 Containerize in a 

 Labeled, Compatible Container

Step 3:
 Collect Solid or Liquid Waste

Step 4:
 Store in Designated 

 Satellite Accumulation Area

Step 5:
 Arrange for Professional Disposal 

 via EHS or Contractor

End: 
 Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 7-Hydroxy-1-tetralone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of 7-Hydroxy-1-tetralone: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583441#7-hydroxy-1-tetralone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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